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Compound of Interest

Compound Name: tert-Butyl 2-ethylperoxybutyrate

Cat. No.: B1618040 Get Quote

Note to the Reader: Comprehensive safety data for tert-Butyl 2-ethylperoxybutyrate (CAS

No. 2550-33-6) is not widely available in public-domain safety data sheets (SDS). Much of the

readily accessible data pertains to its analogue, tert-butyl 2-ethylperoxyhexanoate. This guide

summarizes the available data for tert-butyl 2-ethylperoxybutyrate and outlines the standard

experimental protocols used to determine the safety profile of such chemicals, providing a

framework for its risk assessment.

Physicochemical Properties
The following table summarizes the known quantitative physicochemical data for tert-Butyl 2-
ethylperoxybutyrate. This information is crucial for understanding its behavior under various

laboratory and industrial conditions.
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Property Value Source

Molecular Formula C₁₀H₂₀O₃ [1]

Molecular Weight 188.264 g/mol [1]

Density 0.923 g/cm³ [1]

Boiling Point 209.1°C at 760 mmHg [1]

Flash Point 62.3°C [1]

Refractive Index 1.422 [1]

Vapor Pressure 0.207 mmHg at 25°C [1]

EINECS No. 219-850-0 [1][2]

Core Hazards and Classification
While a specific Globally Harmonized System (GHS) classification for tert-butyl 2-
ethylperoxybutyrate is not available, as an organic peroxide, it should be treated with extreme

caution. Organic peroxides are a class of compounds characterized by the presence of a

peroxide functional group (-O-O-) bonded to organic substituents. This structural feature makes

them thermally unstable and potent oxidizing agents.

The primary hazards associated with organic peroxides include:

Thermal Instability: They can undergo self-accelerating exothermic decomposition when

heated above a certain temperature, known as the Self-Accelerating Decomposition

Temperature (SADT). This can lead to the rapid evolution of flammable and/or toxic gases,

pressure buildup, and potentially, fire or explosion.

Explosive Properties: Many organic peroxides are sensitive to shock, friction, or

contamination, which can trigger explosive decomposition.

Oxidizing Nature: They can react violently with other materials, especially reducing agents

and combustibles, promoting fire.
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Health Hazards: Depending on the specific structure, they can cause severe skin and eye

irritation or corrosion, may be toxic if ingested, inhaled, or absorbed through the skin, and

can act as skin sensitizers.

The following diagram illustrates the logical workflow for assessing the hazards of an organic

peroxide.
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Hazard assessment workflow for an organic peroxide.
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The quantitative safety data required for a comprehensive SDS is generated through

standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD). Below are detailed methodologies for key

toxicological endpoints.

Acute Oral Toxicity (OECD Test Guideline 401 -
Historical Context)
Although now replaced by alternative methods (TG 420, 423, 425) to reduce animal usage, the

principles of OECD 401 are foundational for understanding LD₅₀ values.[3][4]

Objective: To determine the median lethal dose (LD₅₀)—the single dose of a substance that

causes the death of 50% of a group of test animals when administered orally.

Test Animals: Typically, healthy, young adult laboratory rodents (e.g., rats) are used.[5] At

least 5 animals, usually of the same sex, are used for each dose level.[5]

Procedure:

Acclimatization: Animals are acclimatized to laboratory conditions (e.g., 22°C ± 3°C, 30-

70% humidity, 12h light/dark cycle) for at least five days.[5][6]

Fasting: Animals are fasted prior to dosing (e.g., overnight for rats) to promote absorption

of the test substance.[5]

Administration: The test substance is administered in graduated doses to several groups

of animals.[5] Administration is performed in a single dose via gavage using a stomach

tube or cannula.[5]

Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes

for at least 14 days.[3] Body weight is recorded weekly.

Necropsy: All animals that die during the test and all surviving animals at the end of the

observation period are subjected to a gross necropsy.[5]

Data Analysis: The LD₅₀ is calculated using appropriate statistical methods.
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Acute Dermal Toxicity (OECD Test Guideline 402)
This test assesses the potential hazard from short-term dermal exposure to a substance.[7]

Objective: To determine the acute toxicity of a substance applied to the skin, often to

establish an LD₅₀ or classify its hazard potential.

Test Animals: Adult rats (200-300g) or rabbits are commonly used.[6] The test often uses a

single sex (typically females).[6]

Procedure:

Preparation: The day before the test, fur is removed from the dorsal area of the animal,

creating an exposure area of at least 10% of the total body surface.[6][8]

Application: The test substance (if solid, moistened with a vehicle like water) is applied

uniformly over the shaved area.[8] The area is then covered with a porous gauze dressing

and non-irritating tape.[8]

Exposure: The substance is held in contact with the skin for a 24-hour period.[7]

Observation: Animals are observed for signs of toxicity for at least 14 days.[7] Body

weights are measured weekly, and all animals undergo a gross necropsy at the end of the

study.[7]

Endpoint: The test allows for classification of the substance according to the Globally

Harmonised System (GHS) based on mortality and toxic effects.[9]

Acute Inhalation Toxicity (OECD Test Guideline 403)
This guideline provides information on health hazards arising from short-term exposure to an

airborne substance.[10][11]

Objective: To determine the median lethal concentration (LC₅₀)—the concentration of a

substance in air that causes the death of 50% of a group of test animals during a specified

exposure period.[12]

Test Animals: The preferred species is the young adult rat (8 to 12 weeks old).[12][13]
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Procedure:

Atmosphere Generation: The substance is generated as a gas, vapor, or aerosol within an

inhalation chamber at specified concentrations.

Exposure: Groups of animals are exposed to at least three different concentrations of the

test substance. The standard exposure duration is 4 hours.[12]

Observation: Following exposure, the animals are observed for at least 14 days.[10][12]

Detailed observations for signs of toxicity are made daily, and body weights are recorded.

Necropsy: All animals are subjected to a gross autopsy.[12]

Data Analysis: The LC₅₀ and its confidence limits are calculated. The guideline also

describes a "Concentration x Time" protocol to provide a more detailed quantitative risk

assessment.[10][13]

Aquatic Toxicity: Acute Immobilisation Test (OECD Test
Guideline 202)
This test is used to determine the ecotoxicological effects of a substance on freshwater

invertebrates.

Objective: To determine the median effective concentration (EC₅₀) that causes immobilization

in 50% of the exposed Daphnia sp. (water fleas) over a 48-hour period.[14][15]

Test Organism: Young daphnids (Daphnia magna), less than 24 hours old at the start of the

test.[16][17]

Procedure:

Exposure: Daphnids are exposed to a range of concentrations of the test substance

(typically a geometric series of five concentrations) in a defined test medium.[16][18] A

control group with no test substance is run in parallel.

Conditions: The test is conducted for 48 hours under controlled temperature and lighting

conditions.[16]
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Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.[15] An

animal is considered immobilized if it cannot swim within 15 seconds after gentle agitation

of the test vessel.[14]

Analysis: The concentrations of the test substance in the media are typically verified

analytically at the beginning and end of the test.[14][16]

Endpoint: The 48-hour EC₅₀ is calculated, which is a key value for environmental hazard

classification.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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